Cas no 88159-16-4 (Octadecanoic acid, 3-methoxy-)

• Product name: Octadecanoic acid, 3-methoxy-
• CAS No: 88159-16-4
• MF: C₁₉H₃₈O₃
• MW: 314.50322
• CID: 642793
• PubChem ID: 71410429

Octadecanoic acid, 3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid, 3-methoxy-
• 3-methoxyoctadecanoic acid
• 3-methoxy octadecanoic acid
• SCHEMBL20471823
• 88159-16-4
• DTXSID80830105

• Inchi： InChI=1S/C19H38O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18(22-2)17-19(20)21/h18H,3-17H2,1-2H3,(H,20,21)
• InChI Key： JUJCAQPDDRLQJE-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCC(CC(=O)O)OC

Computed Properties

• Exact Mass: 314.28209507g/mol
• Monoisotopic Mass: 314.28209507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 17
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 46.5Ų

Additional information on Octadecanoic acid, 3-methoxy-

测试